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Compound of Interest

Compound Name: B022

Cat. No.: B15618548

Disclaimer: The following disposal procedures are specifically for the chemical compound
B022, a potent and selective NF-kB-inducing kinase (NIK) inhibitor with CAS number 1202764-
53-1. Before proceeding, researchers must confirm the precise identity of the substance they
are handling, as "B022" may be used as an identifier for other products. For any uncertainty,
consult your institution's Environmental Health and Safety (EHS) department.

This guide provides essential safety and logistical information for the proper disposal of the NIK
inhibitor B022, designed for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for maintaining laboratory safety and regulatory

compliance.

Chemical and Physical Properties

A summary of the key identifiers for the NIK inhibitor B022 is provided in the table below.
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Identifier Value

Product Name B022

] N-(5-(4-(2-(trifluoromethyl)phenyl)thiazol-2-
Chemical Name o )
yh)pyridin-2-yl)acetamide

CAS Number 1202764-53-1[1]
Molecular Formula C19H16CINsOS[1]
Molecular Weight 397.88 g/mol [1]

Hazard Assessment

According to a Safety Data Sheet (SDS) from MedchemExpress, B022 is not classified as a
hazardous substance or mixture[1]. However, as a potent, bioactive small molecule inhibitor, it
Is prudent to handle it with care to minimize exposure and environmental release. Standard
laboratory personal protective equipment (PPE), including a lab coat, safety goggles with side-
shields, and protective gloves, should be worn at all times[1].

Experimental Protocols: Step-by-Step Disposal
Procedures

The following step-by-step guidance outlines the recommended disposal plan for B022 in solid
form and in solution.

1. Waste Segregation:
» All waste contaminated with B022 must be segregated from general laboratory waste.
e This includes:

o Unused or expired pure B022 powder.

o Solutions containing B022.

o Contaminated laboratory consumables (e.g., pipette tips, vials, flasks).
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o Contaminated personal protective equipment (PPE).
2. Waste Collection and Labeling:

e Solid Waste: Collect pure B022 powder and contaminated solids in a dedicated, sealable,
and clearly labeled hazardous waste container.

e Liquid Waste: Collect solutions containing B022 in a separate, leak-proof, and compatible
hazardous waste container.

e Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name ("B022, NIK Inhibitor"), the CAS number (1202764-53-1), and the approximate
quantity.

3. Decontamination of Labware:
o Reusable labware that has come into contact with B022 should be decontaminated.

o The SDS for B022 suggests that surfaces and equipment can be decontaminated by
scrubbing with alcohol[1].

4. Final Disposal:
» Do not dispose of B022 down the drain or in regular trash.[1]

o All segregated and labeled B022 waste must be disposed of through your institution's official
hazardous waste management program.

o Contact your EHS department to schedule a pickup for the hazardous waste.

While an SDS for B022 indicates it is not a hazardous substance, the disposal of potent
bioactive compounds often follows more stringent procedures as a best practice. A procedural
guide for another NF-kB inhibitor recommends incineration as the final destruction method,
which is carried out by certified hazardous waste disposal companies[2].

Disposal Workflow Diagram
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The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of B022.

B022 Disposal Workflow

Preparation

Start: B022 Waste Generated

Wear Appropriate PPE
(Lab Coat, Gloves, Goggles)

Solid Waste
(Pure compound, contaminated consumables)

Liquid Waste
(Solutions containing B022)

Collect in Labeled
Liquid Hazardous Waste Container

Collect in Labeled
Solid Hazardous Waste Container

Store Waste in a Designated,
Secure Area

Contact Institutional EHS
for Waste Pickup

End: Proper Disposal Complete
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Caption: A flowchart illustrating the step-by-step process for the safe disposal of B022.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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